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molecular formula C8H6ClFO B1301871 5-Fluoro-2-methylbenzoyl chloride CAS No. 21900-39-0

5-Fluoro-2-methylbenzoyl chloride

Cat. No. B1301871
CAS RN: 21900-39-0
M. Wt: 172.58 g/mol
InChI Key: HBAQRSDZSVESSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06235900B1

Procedure details

A suspension of 5-fluoro-2-methyl benzoic acid (2.31 g, 15.0 mmol) in dichloromethane (30 mL) containing a few drops of dimethylformamide was treated dropwise under nitrogen with oxalyl chloride (1.6 mL, 18.3 mmol). After gas evolution subsided, the reaction mixture was refluxed for an additional 10 minutes, and then evaporated to dryness. The crude acid chloride was used as such in the next step.
Name
5-fluoro-2-methyl benzoic acid
Quantity
2.31 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
30 mL
Type
solvent
Reaction Step One
Name
oxalyl chloride
Quantity
1.6 mL
Type
reactant
Reaction Step Two
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
5-Fluoro-2-methyl benzoylchloride

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:11])=[C:6]([CH:10]=1)[C:7](O)=[O:8].C(Cl)(=O)C([Cl:15])=O>ClCCl.CN(C)C=O>[F:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:11])=[C:6]([CH:10]=1)[C:7]([Cl:15])=[O:8]

Inputs

Step One
Name
5-fluoro-2-methyl benzoic acid
Quantity
2.31 g
Type
reactant
Smiles
FC=1C=CC(=C(C(=O)O)C1)C
Name
dichloromethane
Quantity
30 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
oxalyl chloride
Quantity
1.6 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Step Three
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
catalyst
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was refluxed for an additional 10 minutes
Duration
10 min
CUSTOM
Type
CUSTOM
Details
evaporated to dryness

Outcomes

Product
Name
5-Fluoro-2-methyl benzoylchloride
Type
Smiles
FC=1C=CC(=C(C(=O)Cl)C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.